Cas no 61059-74-3 (5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)-)
61059-74-3 structure
Product Name:5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)-
CAS No:61059-74-3
MF:C13H9NO3
MW:227.215463399887
CID:1626598
PubChem ID:13207923
Update Time:2025-04-21
5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)-
- 7-(hydroxymethyl)chromeno[2,3-b]pyridin-5-one
- 7-(HYDROXYMETHYL)-5H-CHROMENO[2,3-B]PYRIDIN-5-ONE
- 61059-74-3
- DTXSID70527875
- 7-(Hydroxymethyl)-5H-[1]benzopyrano[2,3-b]pyridin-5-one
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- Inchi: 1S/C13H9NO3/c15-7-8-3-4-11-10(6-8)12(16)9-2-1-5-14-13(9)17-11/h1-6,15H,7H2
- InChI Key: FIZYJWOUHKZOSN-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CN=2)C(C2C=C(CO)C=CC1=2)=O
Computed Properties
- Exact Mass: 227.05827
- Monoisotopic Mass: 227.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 59.42
5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-(hydroxymethyl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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